![molecular formula C19H26N2O3 B6045006 4-methyl-1-{2-[4-(3-methylphenoxy)-1-piperidinyl]-2-oxoethyl}-2-pyrrolidinone](/img/structure/B6045006.png)
4-methyl-1-{2-[4-(3-methylphenoxy)-1-piperidinyl]-2-oxoethyl}-2-pyrrolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methyl-1-{2-[4-(3-methylphenoxy)-1-piperidinyl]-2-oxoethyl}-2-pyrrolidinone is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as MP-10 and has shown promise in a variety of applications, including as a potential treatment for addiction and as a tool for studying the mechanisms of drug action in the brain.
Mechanism of Action
The mechanism of action of MP-10 is related to its ability to bind to the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. By inhibiting the reuptake of dopamine, MP-10 can increase the amount of dopamine available in the synapse, leading to increased activation of the reward pathway and a potential reduction in drug-seeking behavior.
Biochemical and Physiological Effects:
MP-10 has been shown to have a number of biochemical and physiological effects, including an increase in dopamine release and a reduction in the reuptake of dopamine in the brain. This compound has also been shown to have an effect on other neurotransmitters, including serotonin and norepinephrine, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MP-10 in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying the mechanisms of drug action in the brain. However, there are also some limitations to using this compound, including the potential for toxicity and the need for careful handling due to its potential for abuse.
Future Directions
There are a number of future directions for research on MP-10, including further studies on its potential use as a treatment for addiction and its potential as a tool for studying the mechanisms of drug action in the brain. Other potential areas of research include the development of new compounds based on the structure of MP-10 and the investigation of its potential use in other areas of neuroscience research.
Synthesis Methods
The synthesis of MP-10 can be achieved through a multi-step process involving the reaction of several different chemical compounds. The synthesis method typically involves the use of organic solvents and requires careful attention to detail to ensure the purity and quality of the final product.
Scientific Research Applications
MP-10 has been studied extensively for its potential use in scientific research, particularly in the field of addiction research. This compound has been shown to have a high affinity for the dopamine transporter, which is a key target in the development of drugs for addiction treatment. MP-10 has also been used as a tool for studying the mechanisms of drug action in the brain, particularly in relation to the reward pathway and the development of addiction.
Properties
IUPAC Name |
4-methyl-1-[2-[4-(3-methylphenoxy)piperidin-1-yl]-2-oxoethyl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O3/c1-14-4-3-5-17(10-14)24-16-6-8-20(9-7-16)19(23)13-21-12-15(2)11-18(21)22/h3-5,10,15-16H,6-9,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPEDFMUXFBFORY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)N(C1)CC(=O)N2CCC(CC2)OC3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.